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Compound of Interest

Compound Name: Scolymoside

Cat. No.: B600558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of scolymoside in

various solvents, alongside protocols for its use in experimental settings. This document is

intended to serve as a valuable resource for researchers investigating the therapeutic potential

of scolymoside.

Physicochemical Properties of Scolymoside
Scolymoside, a flavonoid glycoside, has the molecular formula C27H30O15 and a molecular

weight of 594.52 g/mol . Its anti-inflammatory properties are of significant research interest.

Solubility of Scolymoside
The solubility of scolymoside has been determined in a range of common laboratory solvents.

The following table summarizes the available quantitative data. It is important to note that

experimentally determined solubility data for scolymoside in organic solvents is limited.

Therefore, data for its aglycone, luteolin, is provided as a reasonable estimate for solubility in

those solvents.
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Solvent
Scolymoside
Solubility

Luteolin
Solubility (as
an estimate for
Scolymoside)

Temperature
(°C)

Reference

Water
2.07 g/L

(predicted)
- Not Specified [1]

Water
0.11 g/L

(predicted)
- 25 [2]

Dimethyl

Sulfoxide

(DMSO)

Data not

available
~10 mg/mL Not Specified [3]

Ethanol
Data not

available
~5 mg/mL Not Specified [3]

Methanol
Data not

available
Soluble Not Specified [4]

Dimethylformami

de (DMF)

Data not

available
~20 mg/mL Not Specified [3]

Note: Scolymoside is sparingly soluble in aqueous buffers. For cell culture experiments, it is

recommended to first dissolve scolymoside in an organic solvent like DMSO to create a stock

solution before diluting it to the final concentration in the aqueous medium.

Signaling Pathway
Scolymoside has been shown to exert its anti-inflammatory effects by inhibiting the Nuclear

Factor-kappa B (NF-κB) signaling pathway. The following diagram illustrates the canonical NF-

κB signaling cascade and the inhibitory action of scolymoside.
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1. Cell Seeding
Seed RAW 264.7 cells in 6-well plates and culture overnight.

2. Pre-treatment with Scolymoside
Treat cells with various concentrations of Scolymoside (or vehicle control - DMSO) for 1-2 hours.

3. LPS Stimulation
Stimulate cells with LPS (e.g., 1 µg/mL) for a specified time (e.g., 30-60 minutes).

4. Cell Lysis & Protein Extraction
Lyse cells and separate nuclear and cytoplasmic fractions.

5. Western Blot Analysis
Analyze protein levels of p-IκBα, IκBα in the cytoplasm and p65 in the nucleus.

6. Data Analysis
Quantify protein bands and compare the effects of Scolymoside treatment to controls.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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